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Compound of Interest

Compound Name: Cdk2/Cyclin Inhibitory Peptide |

Cat. No.: B1573873

Get Quote

Application Note: Cdk2/Cyclin Inhibitory Peptide

Precision G1/S Phase Arrest & Synchronization
Product Profile & Mechanism of Action

Cdk2/Cyclin Inhibitory Peptide | is a cell-permeable, synthetic peptide designed to selectively
disrupt the interaction between Cyclin-Dependent Kinase 2 (CDK2) and its cyclin partners
(Cyclin A and Cyclin E).[1][2][3] Unlike traditional inhibitors (e.g., Roscovitine) that target the
ATP-binding pocket and often cross-react with other kinases, this peptide targets the substrate

\\

recruitment site (the "Cyclin Groove").[1][2]

Technical Specifications
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Feature Specification

Sequence H-YGRKKRRQRRR-G-PVKRRLFG-OH

TAT (YGRKKRRQRRR): HIV-1 derived

sequence for cell permeability.Linker (G):

Functional Domains Glycine spacer.Inhibitory Motif (PVKRRLFG):
Mimics the E2F1/p21 substrate recognition
motif.[1][2]

Molecular Weight ~2524 Da

Solubility Soluble in water or PBS (up to 1 mg/mL).[1][2]
Hydrophobic "Cyclin Groove" on Cyclin A and

Target _

Cyclin E.

IC50 Typically 5-50 uM (Cell line dependent).[2]
Lyophilized: -20°C. Reconstituted: -80°C (Avoid

Storage

freeze-thaw).

Mechanism of Action

The peptide functions as a competitive antagonist for the RXL (Cy) binding motif found on
physiological CDK2 substrates (e.g., Rb, E2F1).[1][2] By occupying the hydrophobic patch on
the cyclin subunit, it prevents the CDK2/Cyclin complex from recruiting and phosphorylating its
targets, effectively locking cells in the G1 phase.[2]
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Caption: The peptide enters the cell via TAT, binds the Cyclin recruitment groove, and sterically
hinders substrate (Rb) access, preventing S-phase entry.[1]

Experimental Protocols
Protocol A: Preparation & Handling

Peptides are susceptible to degradation and aggregation.[1][2] Strict handling is required.

¢ Reconstitution:
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o Centrifuge the vial briefly to pellet the lyophilized powder.[2]

o Dissolve in sterile, nuclease-free water or PBS (pH 7.4) to a stock concentration of 1-5
mM.

o Note: Avoid DMSO if possible, as it may affect cell permeability of the TAT sequence,
though it is compatible if necessary.[1][2]

e Storage:
o Aliquot immediately into single-use volumes (e.g., 10-20 pL).

o Store at -80°C. Stable for 6 months. Do not refreeze.

Protocol B: Inducing Cell Cycle Arrest (G1
Synchronization)

Optimized for adherent cancer cell lines (e.g., U20S, HelLa, MCF-7).[1][2]
Materials:
o Target cells (exponentially growing, ~60% confluence).[1][2]
o Complete media (10% FBS) and Low-serum media (0.5% FBS - optional).[1][2]
e Cdk2/Cyclin Inhibitory Peptide | (Stock).[2]
Step-by-Step:
o Seeding: Plate cells in 6-well plates (approx. 2 x 10"5 cells/well). Allow to adhere overnight.
e Pre-Synchronization (Optional but Recommended):
o Wash cells with PBS.[2]

o Incubate in low-serum media (0.5% FBS) for 18—24 hours. This aligns cells in early G1,
maximizing the peptide's efficacy upon release.[2]

e Peptide Treatment:
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o Replace media with fresh complete media (10% FBS).[2]
o Add Cdk2/Cyclin Inhibitory Peptide I directly to the media.[2]
o Dose Range: Screen 10, 30, and 60 uM. (Typical effective dose is ~30 uM).[2]

o Control: Add equal volume of solvent (PBS/Water) or a scrambled TAT-peptide.[1][2]

e |ncubation: Incubate for 24 hours.

o Note: Peptides can be degraded by serum proteases.[2] If arrest is insufficient, add a
"booster” dose (half concentration) at 12 hours.[2]

e Harvest: Trypsinize cells and proceed to Protocol C.

Protocol C: Validation via Flow Cytometry (Pl Staining)

 Fixation:
o Pellet harvested cells (500xg, 5 min). Wash 1x with cold PBS.[2]
o Resuspend in 300 pL PBS.
o Add 700 pL ice-cold 100% Ethanol dropwise while vortexing gently.
o Incubate at -20°C for >2 hours (or overnight).
e Staining:
o Pellet fixed cells.[2] Wash 1x with PBS.[2]
o Resuspend in PI/RNase Staining Solution:
= PBS + 0.1% Triton X-100[1][2]
» Propidium lodide (20 pg/mL)[1][2]

= RNase A (200 pg/mL)[1][2]
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o Incubate 30 min at 37°C (protected from light).
e Analysis:
o Analyze on a Flow Cytometer (FL2 channel for PI).[2]

o Expected Result: Treated cells should show a significant increase in the G1 peak (2N
DNA) and depletion of the S and G2/M phases compared to control.[1][2]

Data Interpretation & Troubleshooting

Expected Quantitative Outcomes

Control Treated (30 pM

Cell Cycle Phase . . . Interpretation
(Proliferating) Peptide)
Successful G1 Arrest.
G1 Phase 40 - 50% 70 - 90%
[1][2]
Blocked DNA
S Phase 30 - 40% < 10% .
synthesis entry.[1][2]
Cells fail to progress.
G2/M Phase 15 - 20% < 10%

[1](2]

High sub-G1 indicates
Sub-G1 <2% Variable apoptosis
(cytotoxicity).[1][2]

Expert Troubleshooting Tips

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Issue Probable Cause Corrective Action

) ) Reduce serum to 1-2% during
Peptide degradation by serum _
No G1 Arrest Observed treatment or add fresh peptide

proteases.[1][2] every 12h.[1][2]

B o Reduce concentration to <20
) Non-specific toxicity of TAT ) )
High Cell Death (Sub-G1) MM. Verify with a scrambled
sequence.[2]
TAT control.

) ) Dilute peptide in pre-warmed
o ) High concentration stock ) )
Precipitation in Media ] media before adding to cells.
added too quickly. (1]

] ) Increase dose to 50-100 uM or
) ) ) High endogenous Cyclin E ) )
Weak Effect in Resistant Lines combine with low-dose serum
levels (e.g., OVCAR-3).[1][2] _
starvation.[1][2]

Validation: Western Blot Markers

To confirm the molecular mechanism (not just the phenotype), blot for the phosphorylation
status of Retinoblastoma protein (Rb).[1][2]

o Target:Phospho-Rb (Ser807/811).[1][2]

e Result: CDK2/Cyclin E is the primary kinase for this site.[2] Treatment should result in a loss
of band intensity for p-Rb compared to total Rb.[1][2]

o Downstream: Check Cyclin A levels.[1][2] Arrested cells often fail to accumulate Cyclin A
(which rises in S/G2).[2]
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+ ApexBio Technology. "Cdk2/Cyclin Inhibitory Peptide | Product Datasheet.”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Cdk2/Cyclin Inhibitory Peptide | for inducing cell cycle
arrest.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1573873/docs#cdk2-cyclin-inhibitory-peptide-i-for-
inducing-cell-cycle-arrest]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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